1-(1H-indazol-1-yl)propan-2-amine
Description
“1-(1H-indazol-1-yl)propan-2-amine” is an organic compound that belongs to the class of compounds known as 3-alkylindoles . It is a derivative of indazole, a heterocyclic aromatic organic compound .
Synthesis Analysis
The synthesis of indazole derivatives, such as “1-(1H-indazol-1-yl)propan-2-amine”, often involves the formation of C–N bonds . A general, inexpensive, and versatile method for the synthesis of these compounds involves an aromatic aldehyde and o-phenylenediamine .Molecular Structure Analysis
The molecular formula of “1-(1H-indazol-1-yl)propan-2-amine” is C10H13N3 . It contains an indazole moiety, which is a five-membered heterocyclic ring structure with two nitrogen atoms at the 1 and 3 positions .Chemical Reactions Analysis
Indazole derivatives show a broad range of chemical and biological properties . They are known for their different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .Physical And Chemical Properties Analysis
“1-(1H-indazol-1-yl)propan-2-amine” is a white or colorless solid that is highly soluble in water and other polar solvents . Its molecular weight is 175.23 .Future Directions
Indazole derivatives, including “1-(1H-indazol-1-yl)propan-2-amine”, have a wide variety of medicinal applications and are being extensively studied for their therapeutic potential . They are considered important synthons in the development of new drugs . Future research will likely focus on the development of novel indazole derivatives with improved efficacy and safety profiles .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-indazol-1-yl)propan-2-amine involves the reaction of 1H-indazole with 2-bromo-1-propanol followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "1H-indazole", "2-bromo-1-propanol", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 1H-indazole (1.0 g, 8.2 mmol) in methanol (20 mL) and add hydrochloric acid (2 M, 8.2 mL).", "Step 2: Add 2-bromo-1-propanol (1.5 g, 8.2 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add sodium hydroxide (2 M, 8.2 mL) to the reaction mixture and extract with diethyl ether (3 x 20 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the intermediate product.", "Step 5: Dissolve the intermediate product in methanol (20 mL) and add sodium borohydride (0.5 g, 13.2 mmol) slowly with stirring at room temperature.", "Step 6: Stir the reaction mixture for 24 hours and quench with water (20 mL).", "Step 7: Extract the mixture with diethyl ether (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
1283381-85-0 |
Product Name |
1-(1H-indazol-1-yl)propan-2-amine |
Molecular Formula |
C10H13N3 |
Molecular Weight |
175.2 |
Purity |
95 |
Origin of Product |
United States |
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